Cas no 1435806-45-3 (7-Chloro-5-(methylthio)-1H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 7-Chloro-5-(methylthio)-1H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1435806-45-3
• MF: C₆H₅ClN₄S
• MW: 200.64869761467
• CID: 4817852
• Update Time: 2023-08-19

7-Chloro-5-(methylthio)-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-(methylthio)-1H-pyrazolo[4,3-d]pyrimidine
• AK00741647

• Inchi： 1S/C6H5ClN4S/c1-12-6-9-3-2-8-11-4(3)5(7)10-6/h2H,1H3,(H,8,11)
• InChI Key： UMYKQCMVAPBWOL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2)N=C(N=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8